Cas no 2228977-04-4 (1-amino-3-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol)

• Product Name: 1-amino-3-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol
• CAS No: 2228977-04-4
• MF: C₈H₁₀BrFN₂O
• MW: 249.080204486847
• CID: 6369404
• PubChem ID: 165684196
• Update Time: 2025-11-01

1-amino-3-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol
• 2228977-04-4
• EN300-1909256

• Inchi： 1S/C8H10BrFN2O/c9-6-1-5(2-7(13)3-11)8(10)12-4-6/h1,4,7,13H,2-3,11H2
• InChI Key： IHZPVTPUFUBRSM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC(CN)O)F

Computed Properties

• Exact Mass: 247.99605g/mol
• Monoisotopic Mass: 247.99605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1Ų

Additional information on 1-amino-3-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol

Introduction to 1-amino-3-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol (CAS No. 2228977-04-4)

1-amino-3-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol (CAS No. 2228977-04-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 1-amino-3-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol is noteworthy for its combination of an amino group, a brominated and fluorinated pyridine ring, and a hydroxyl group. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the bromine and fluorine atoms imparts unique electronic and steric properties, which can be leveraged in the design of targeted drugs.

In terms of chemical synthesis, several methods have been reported for the preparation of 1-amino-3-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol. One common approach involves the reaction of 5-bromo-2-fluoropyridine with an appropriate amino alcohol precursor under controlled conditions. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the amino and hydroxyl functionalities in a highly selective manner.

The biological activity of 1-amino-3-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol has been extensively studied in various contexts. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. In particular, its ability to modulate specific signaling pathways involved in inflammation and cell proliferation has made it an attractive candidate for drug development. Studies have demonstrated that 1-amino-3-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol can inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor implicated in chronic inflammatory diseases.

In addition to its therapeutic potential, 1-amino-3-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol has also been explored as a probe molecule in biochemical assays. Its unique structural features make it suitable for use in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The compound's ability to interact with specific protein targets has been leveraged to develop assays that can rapidly identify modulators of these targets.

The safety profile of 1-amino-3-(5-bromo-2-fluoropyridin-3-yl)propan-2-ol is an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further investigations are necessary to fully understand its pharmacokinetics and potential side effects in humans.

In conclusion, 1-amino-3-(5-bromo-2-fluoropyridin-3-y l)propan - 2 - ol strong > (CAS No .< strong > 2 2 8 9 7 7 - 0 4 - 4 strong > ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its biological activity , make it a valuable intermediate and potential lead compound for the development of novel therapeutic agents . Ongoing research continues to uncover new insights into the properties and potential uses of this compound , further solidifying its importance in the field . p >